Cas no 1022128-98-8 (3-(5-bromopyridin-3-yl)propanoic acid)

• Product Name: 3-(5-bromopyridin-3-yl)propanoic acid
• CAS No: 1022128-98-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 97928
• PubChem ID: 45158840
• Update Time: 2025-11-02

3-(5-bromopyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid, 5-bromo-
• 3-(5-bromopyridin-3-yl)propanoic acid
• 5-Bromo-3-pyridinepropanoic acid
• 3-(5-Bromopyridine)propanoic Acid
• 3-(5-bromopyridin-3-yl)propanoicacid
• F30870
• 3-Pyridinepropanoic acid, 5-bromo-
• 1022128-98-8
• MFCD11042449
• EN300-1609264
• DTXSID60669753
• SCHEMBL1475664
• BS-19213

• Inchi： 1S/C8H8BrNO2/c9-7-3-6(4-10-5-7)1-2-8(11)12/h3-5H,1-2H2,(H,11,12)
• InChI Key： MZIRJKCDGHPTMM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.06g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-bromopyridin-3-yl)propanoic acid

Comprehensive Overview of 3-(5-Bromopyridin-3-yl)propanoic Acid (CAS No. 1022128-98-8): Properties, Applications, and Industry Trends

3-(5-Bromopyridin-3-yl)propanoic acid (CAS No. 1022128-98-8) is a specialized brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its carboxylic acid functional group and 5-bromopyridine moiety, serves as a versatile building block in organic synthesis. Its molecular structure, C₈H₈BrNO₂, offers unique reactivity patterns, making it valuable for cross-coupling reactions and heterocyclic scaffold construction.

Recent advancements in drug discovery have heightened interest in 3-(5-bromopyridin-3-yl)propanoic acid, particularly for designing kinase inhibitors and metabolically stable compounds. The bromine atom at the 5-position enables selective Suzuki-Miyaura couplings, a feature extensively utilized in developing targeted therapeutics. Researchers are exploring its potential in cancer immunotherapy and neurodegenerative disease research, aligning with trending searches for "small molecule drug candidates 2024" and "pyridine-based pharmaceuticals".

From a synthetic chemistry perspective, this compound demonstrates excellent compatibility with microwave-assisted synthesis techniques, addressing industry demands for green chemistry solutions. Its propanoic acid tail facilitates bioconjugation applications, a topic frequently searched in relation to ADC (antibody-drug conjugate) development. Analytical data shows 3-(5-bromopyridin-3-yl)propanoic acid typically exhibits >98% purity by HPLC, with characteristic 1H NMR peaks at δ 8.58 (d, J=2.1 Hz), 8.38 (d, J=2.1 Hz), and 3.02 (t, J=7.5 Hz) for the propanoic chain.

The agrochemical sector values this compound for developing next-generation pesticides, especially amid growing searches for "environmentally friendly crop protection". Its pyridine core contributes to systemic acquired resistance (SAR) in plants, while the bromine substituent enhances xenobiotic degradation profiles. Regulatory-compliant manufacturers now offer 3-(5-bromopyridin-3-yl)propanoic acid with detailed REACH documentation and GMP-grade options, responding to market needs for traceable fine chemicals.

Material science applications are emerging, with studies investigating its use in metal-organic frameworks (MOFs) for gas storage – a hot topic in "clean energy solutions 2024" searches. The compound's bidirectional functionality (acid and halogen) enables novel coordination polymers, while its thermal stability (decomposition >250°C) suits high-performance material applications. Computational chemistry models predict interesting electronic properties for derivatives, particularly in organic semiconductor research.

Quality control protocols for 1022128-98-8 typically involve triple-quadrupole LC-MS verification and residual solvent analysis, addressing pharmaceutical industry concerns about "genotoxic impurity control". Leading suppliers provide structural elucidation reports including 13C NMR and FT-IR spectra, with carbon assignments confirmed at δ 172.4 (COOH), 148.7 (C-Br), and 136.2 (pyridine C-3). Storage recommendations emphasize protection from photo-degradation at 2-8°C under inert atmosphere.

Market analysis indicates growing demand for 3-(5-bromopyridin-3-yl)propanoic acid in Asia-Pacific research hubs, correlating with increased searches for "custom synthesis China" and "contract research organizations". The compound's cost-effectiveness compared to analogous iodopyridine derivatives contributes to its adoption in high-throughput screening libraries. Patent landscapes reveal innovative applications in biodegradable polymer modifiers and electronic chemical sensors.

Environmental fate studies show the 5-bromopyridine moiety undergoes aerobic biodegradation via hydroxylation pathways, an important consideration for green chemistry metrics. This aligns with researcher inquiries about "sustainable halogenated compounds" and "benign by design" strategies. The propanoic acid group enhances water solubility (measured logP ~1.2) compared to simpler bromopyridines, facilitating biological testing workflows.

Emerging applications in proteolysis-targeting chimeras (PROTACs) leverage the compound's bifunctional linker potential, addressing popular searches about "targeted protein degradation technologies". Structure-activity relationship (SAR) studies demonstrate that 3-substitution patterns on the pyridine ring optimize pharmacokinetic properties while maintaining target binding affinity. These findings position 1022128-98-8 as valuable for fragment-based drug design.

Technical developments in continuous flow chemistry have improved synthesis scalability of 3-(5-bromopyridin-3-yl)propanoic acid, with recent publications reporting 85% isolated yields using palladium-catalyzed processes. This responds to industrial needs for "scalable heterocyclic synthesis" and "transition metal catalysis optimization". The compound's crystalline form (melting point 142-145°C) facilitates purification and formulation studies in drug development pipelines.